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Compound of Interest

Compound Name: Antifungal agent 36

Cat. No.: B7805992

In-depth Technical Guide: Antifungal Agent 36

Chemical Identity: N-Cyclohexyl-N,2,5-trimethylfuran-3-carboxamide CAS Number: 34967-98-1
Molecular Formula: C14H21NO2 Molecular Weight: 235.32 g/mol

Executive Summary

Antifungal agent 36, identified as N-Cyclohexyl-N,2,5-trimethylfuran-3-carboxamide, is a
compound with reported antifungal activity, particularly against Basidiomycetes. Despite its
availability from commercial suppliers, a comprehensive review of publicly accessible scientific
literature and patent databases did not yield a dedicated publication detailing its synthesis,
characterization, and mechanism of action. This guide, therefore, summarizes the available
information and provides a generalized synthetic approach and characterization workflow
based on related furan-carboxamide compounds. The lack of specific published data prevents
a detailed analysis of its signaling pathways and a complete quantitative data summary.

Chemical Structure and Properties

The chemical structure of Antifungal Agent 36 is characterized by a central furan-3-
carboxamide core, substituted with a cyclohexyl and a methyl group on the amide nitrogen, and
two methyl groups on the furan ring.
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Property Value
N-Cyclohexyl-N,2,5-trimethylfuran-3-

IUPAC Name i
carboxamide

CAS Number 34967-98-1

Molecular Formula C14H21NO2

Molecular Weight 235.32

SMILES CC1=C(C(=O)N(C)c2cccceez)c=Cc(o1)c

Synthesis and Characterization

While a specific, detailed synthesis protocol for N-Cyclohexyl-N,2,5-trimethylfuran-3-
carboxamide is not available in the reviewed literature, a general synthetic route for furan-3-
carboxamides can be proposed. This typically involves the amidation of a furan-3-carboxylic
acid derivative.

Generalized Synthetic Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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